Cas no 2138812-31-2 (2-Buten-1-one, 1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl-)
2-Buten-1-one, 1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Buten-1-one, 1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl-
-
- Inchi: 1S/C12H20N2O/c1-3-10(2)11(15)14-8-12(9-14)4-6-13-7-5-12/h3,13H,4-9H2,1-2H3
- InChI Key: HLLAQNMCFUZMLS-UHFFFAOYSA-N
- SMILES: C(N1CC2(CCNCC2)C1)(=O)C(C)=CC
2-Buten-1-one, 1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-377168-0.05g |
1-{2,7-diazaspiro[3.5]nonan-2-yl}-2-methylbut-2-en-1-one |
2138812-31-2 | 95.0% | 0.05g |
$768.0 | 2025-03-16 | |
| Enamine | EN300-377168-0.1g |
1-{2,7-diazaspiro[3.5]nonan-2-yl}-2-methylbut-2-en-1-one |
2138812-31-2 | 95.0% | 0.1g |
$804.0 | 2025-03-16 | |
| Enamine | EN300-377168-0.25g |
1-{2,7-diazaspiro[3.5]nonan-2-yl}-2-methylbut-2-en-1-one |
2138812-31-2 | 95.0% | 0.25g |
$840.0 | 2025-03-16 | |
| Enamine | EN300-377168-0.5g |
1-{2,7-diazaspiro[3.5]nonan-2-yl}-2-methylbut-2-en-1-one |
2138812-31-2 | 95.0% | 0.5g |
$877.0 | 2025-03-16 | |
| Enamine | EN300-377168-1.0g |
1-{2,7-diazaspiro[3.5]nonan-2-yl}-2-methylbut-2-en-1-one |
2138812-31-2 | 95.0% | 1.0g |
$914.0 | 2025-03-16 | |
| Enamine | EN300-377168-2.5g |
1-{2,7-diazaspiro[3.5]nonan-2-yl}-2-methylbut-2-en-1-one |
2138812-31-2 | 95.0% | 2.5g |
$1791.0 | 2025-03-16 | |
| Enamine | EN300-377168-5.0g |
1-{2,7-diazaspiro[3.5]nonan-2-yl}-2-methylbut-2-en-1-one |
2138812-31-2 | 95.0% | 5.0g |
$2650.0 | 2025-03-16 | |
| Enamine | EN300-377168-10.0g |
1-{2,7-diazaspiro[3.5]nonan-2-yl}-2-methylbut-2-en-1-one |
2138812-31-2 | 95.0% | 10.0g |
$3929.0 | 2025-03-16 |
2-Buten-1-one, 1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl- Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 2-Buten-1-one, 1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl-
Comprehensive Overview of 2-Buten-1-one, 1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl- (CAS No. 2138812-31-2)
The compound 2-Buten-1-one, 1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl- (CAS No. 2138812-31-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the diazaspiro[3.5]nonane core and the 2-buten-1-one moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, especially in the fields of central nervous system (CNS) therapeutics and enzyme inhibition.
In recent years, the demand for spirocyclic compounds like 2-Buten-1-one, 1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl- has surged due to their versatility in medicinal chemistry. The diazaspiro scaffold is known for its ability to enhance molecular rigidity, improve bioavailability, and modulate target selectivity. This has led to increased searches for "diazaspiro derivatives in drug design" and "spirocyclic compounds for CNS disorders," reflecting the growing interest in this chemical space.
The synthesis of 2-Buten-1-one, 1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl- involves sophisticated organic transformations, often requiring multi-step protocols. Key steps may include the formation of the spirocyclic amine followed by conjugation with the α,β-unsaturated ketone moiety. Researchers frequently inquire about "synthetic routes for diazaspiro compounds" and "optimization of butenone derivatives," highlighting the technical challenges and opportunities in this area.
From a pharmacological perspective, the 2-buten-1-one group in this compound is of particular interest due to its potential reactivity as a Michael acceptor. This feature is often explored in the development of covalent inhibitors, a hot topic in drug discovery. Searches for "Michael acceptors in targeted therapy" and "covalent drug design strategies" have seen a notable increase, aligning with the compound's potential applications.
The 2,7-diazaspiro[3.5]nonane system in this molecule also contributes to its unique properties. This bicyclic structure is known to influence conformational flexibility and hydrogen bonding capacity, making it valuable for molecular recognition in biological systems. Recent publications have focused on "spirocyclic amines as privileged scaffolds," further emphasizing the importance of such structural motifs in modern medicinal chemistry.
Analytical characterization of 2-Buten-1-one, 1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl- typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's purity and stability are critical factors for research applications, leading to frequent searches for "analytical methods for spirocyclic compounds" and "storage conditions for reactive ketones."
In the context of green chemistry, researchers are exploring more sustainable approaches to synthesize compounds like 2-Buten-1-one, 1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl-. This aligns with the growing trend of "eco-friendly synthesis of heterocycles" and "catalytic methods for spirocycle formation," which have become popular search terms in the scientific community.
The potential applications of 2-Buten-1-one, 1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl- extend beyond pharmaceuticals. Its unique structure makes it interesting for materials science, particularly in the development of functional polymers and molecular sensors. The increasing interest in "smart materials from heterocyclic compounds" demonstrates the cross-disciplinary relevance of such molecules.
As research progresses, the compound's structure-activity relationships are being thoroughly investigated. Computational chemistry plays a crucial role in this process, with molecular modeling helping to predict interactions with biological targets. This has led to heightened interest in "in silico screening of spirocyclic compounds" and "QSAR studies of unsaturated ketones."
In conclusion, 2-Buten-1-one, 1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl- (CAS No. 2138812-31-2) represents a fascinating example of modern heterocyclic chemistry with broad potential applications. Its unique combination of spirocyclic architecture and reactive functionality makes it a valuable subject for ongoing research across multiple scientific disciplines.
2138812-31-2 (2-Buten-1-one, 1-(2,7-diazaspiro[3.5]non-2-yl)-2-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)